Bismuth, compd. with dysprosium (1:1)
Overview
Description
Bismuth, compd. with dysprosium (1:1) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a combination of bismuth and dysprosium, two elements that have different physical and chemical properties. with dysprosium (1:1).
Mechanism of Action
The mechanism of action of bismuth, compd. with dysprosium (1:1) is not fully understood, but it is believed to be related to the interaction between the bismuth and dysprosium ions. The compound has been shown to exhibit excellent magnetic properties, which are believed to be related to the interaction between the dysprosium ions and the surrounding magnetic field.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of bismuth, compd. with dysprosium (1:1). However, some studies have suggested that the compound may have potential antibacterial and antifungal properties. This makes it a potential candidate for use in the development of new antibiotics and antifungal agents.
Advantages and Limitations for Lab Experiments
One of the main advantages of bismuth, compd. with dysprosium (1:1) is its unique magnetic properties, which make it a potential candidate for use in various research fields. However, there are also some limitations to its use in lab experiments, such as its high cost and limited availability.
Future Directions
There are several future directions for the research of bismuth, compd. with dysprosium (1:1). One area of research is in the development of new magnetic materials for use in high-density storage devices. Another area of research is in the development of new catalytic materials for use in various industrial processes. Additionally, more research is needed to fully understand the biochemical and physiological effects of the compound and its potential use in the development of new antibiotics and antifungal agents.
Conclusion:
In conclusion, bismuth, compd. with dysprosium (1:1) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. The compound has been shown to exhibit excellent magnetic and catalytic properties, making it a potential candidate for use in various research fields. However, more research is needed to fully understand the compound's mechanism of action and its potential use in the development of new antibiotics and antifungal agents.
Synthesis Methods
The synthesis of bismuth, compd. with dysprosium (1:1) can be achieved through a variety of methods. One of the most common methods is the co-precipitation method, which involves mixing bismuth and dysprosium salts in a solution and then adding a precipitating agent to form the compound. Other methods include sol-gel method, hydrothermal synthesis, and microwave-assisted synthesis.
Scientific Research Applications
Bismuth, compd. with dysprosium (1:1) has been extensively studied for its potential applications in various fields of science. One of the most promising applications is in the field of magnetic materials, where the compound has been shown to exhibit excellent magnetic properties. This makes it a potential candidate for use in high-density magnetic storage devices.
Another area of research is in the field of catalysis, where bismuth, compd. with dysprosium (1:1) has been shown to exhibit excellent catalytic activity. This makes it a potential candidate for use in various industrial processes, such as the production of chemicals and fuels.
properties
IUPAC Name |
bismuth;dysprosium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Bi.Dy | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVHFJALZPBQLLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Dy].[Bi] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BiDy | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4065157 | |
Record name | Bismuth, compd. with dysprosium (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.480 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
12010-41-2 | |
Record name | Bismuth, compd. with dysprosium (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12010-41-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bismuth, compd. with dysprosium (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Bismuth, compd. with dysprosium (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bismuth, compound with dysprosium (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.396 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.